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Introduction

SGR-1505 is an orally active, allosteric inhibitor of the Mucosa-Associated Lymphoid Tissue
Lymphoma Translocation Protein 1 (MALT1).[1][2][3] MALT1 is a critical mediator of the nuclear
factor kappa B (NF-kB) signaling pathway, which is a key driver in various B-cell lymphomas.[2]
[3][4][5] SGR-1505 inhibits the enzymatic activity of MALT1, leading to anti-proliferative effects
in B-cell malignancy cell lines, including those sensitive and resistant to BTK inhibitors.[1][4][6]
These application notes provide detailed protocols for key cell-based assays to evaluate the
efficacy and mechanism of action of SGR-1505 in a laboratory setting.

MALT1 Signaling Pathway

The following diagram illustrates the role of MALT1 in the NF-kB signaling pathway and the
point of intervention for SGR-1505.
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Caption: MALT1 signaling pathway and SGR-1505 inhibition.
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Data Presentation

The following tables summarize hypothetical quantitative data for the described experimental
protocols.

Table 1: Anti-Proliferative Activity of SGR-1505

Cell Line IC50 (nM)
OCI-LY10 (ABC-DLBCL, BTKi-sensitive) 71

OCI-LY3 (ABC-DLBCL, BTKi-resistant) Not specified
REC-1 (Mantle Cell Lymphoma) 57

Note: IC50 values are based on published preclinical data.[7]

Table 2: MALT1 Target Engagement and Downstream Effects of SGR-1505 in OCI-LY10 Cells

Assay IC50 (nM)
BCL10 Cleavage Assay 22
IL-10 Secretion Assay 36

Note: IC50 values are based on published preclinical data.[7]

Experimental Protocols
Cell Viability/Proliferation Assay

This protocol determines the dose-dependent effect of SGR-1505 on the proliferation of B-cell
lymphoma cell lines.

Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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